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Introduction

Octadecylamine-functionalized graphene oxide (ODA-GO) is a chemically modified form of
graphene oxide (GO) that exhibits enhanced properties for a variety of applications. The
covalent attachment of long-chain octadecylamine (ODA) molecules to the GO surface
transforms its hydrophilic nature to hydrophobic, improving its dispersibility in organic solvents
and polymer matrices.[1][2] This functionalization also significantly enhances the mechanical
and thermal properties of polymer nanocomposites and enables the creation of
superhydrophobic surfaces.[3][4] Furthermore, ODA-GO serves as a promising platform for the
development of advanced drug delivery systems.[5]

This document provides detailed protocols for the synthesis, characterization, and application
of ODA-GO, along with key performance data to guide researchers in their work.

Synthesis of Octadecylamine-Functionalized
Graphene Oxide (ODA-GO)

The synthesis of ODA-GO involves the covalent functionalization of graphene oxide with
octadecylamine. This can be achieved through several methods, with the most common being
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a nucleophilic substitution reaction between the amine groups of ODA and the oxygen-
containing functional groups (epoxy and carboxyl) on the GO surface.[1][3]

Experimental Protocol: Synthesis via Solution Refluxing

This protocol describes a common method for synthesizing ODA-GO by refluxing GO with ODA
in an ethanol solution.

Materials:

o Graphene Oxide (GO) powder

e Octadecylamine (ODA)

e Anhydrous Ethanol

o Deionized (DI) water

e Hydrochloric acid (HCI) solution (10%)
e Round-bottom flask

o Condenser

o Heating mantle with magnetic stirrer
e Centrifuge

e Vacuum oven

Procedure:

» Dispersion of GO: Disperse a specific amount of GO powder in DI water through
ultrasonication to obtain a homogeneous GO dispersion.[1]

o Preparation of ODA Solution: Dissolve ODA in anhydrous ethanol in a separate container.

o Reaction Setup: Transfer the GO dispersion to a round-bottom flask. Add the ODA-ethanol
solution to the flask.
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o Refluxing: Attach a condenser to the flask and place it in a heating mantle. Heat the mixture
to 70°C and reflux for 24 hours under constant stirring.

e Purification:

o

After refluxing, allow the mixture to cool to room temperature.

[¢]

Collect the product by centrifugation.

o

Wash the collected solid repeatedly with a 10% HCI solution to remove unreacted ODA.

[e]

Subsequently, wash the product multiple times with absolute ethanol to remove any
remaining impurities.[6]

e Drying: Dry the final product, ODA-GO, in a vacuum oven at 50-100°C for 24 hours to
remove residual solvents.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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